Cas no 1226413-77-9 (1-(2-isocyanatopropan-2-yl)-4-methylbenzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-4-methylbenzene
• CAS No: 1226413-77-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5878660
• PubChem ID: 53632108
• Update Time: 2025-05-19

1-(2-isocyanatopropan-2-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-4-methylbenzene
• SCHEMBL15942798
• EN300-1852893
• 1226413-77-9

• Inchi： 1S/C11H13NO/c1-9-4-6-10(7-5-9)11(2,3)12-8-13/h4-7H,1-3H3
• InChI Key： AAEDJXVNUWYOIH-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(2-isocyanatopropan-2-yl)-4-methylbenzene

Introduction to 1-(2-isocyanatopropan-2-yl)-4-methylbenzene (CAS No: 1226413-77-9)

1-(2-isocyanatopropan-2-yl)-4-methylbenzene, also known by its CAS number 1226413-77-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of toluene, featuring a methyl group attached to the benzene ring and an isocyanate group at the para position. The isocyanate functionality makes it highly reactive, enabling it to participate in a wide range of chemical reactions, particularly in the formation of polyurethanes and other polymers.

The structure of 1-(2-isocyanatopropan-2-yl)-4-methylbenzene consists of a benzene ring with a methyl group at the para position and an isocyanate group at the ortho position relative to the methyl group. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and applications. The compound is typically synthesized via nucleophilic substitution reactions, where an appropriate precursor undergoes reaction with an isocyanate source.

Recent studies have highlighted the potential of 1-(2-isocyanatopropan-2-yl)-4-methylbenzene in advanced materials science, particularly in the development of high-performance polymers and composites. Researchers have explored its use in creating lightweight yet durable materials for aerospace and automotive industries. The compound's ability to form stable cross-linked structures has been leveraged in developing adhesives and sealants with enhanced thermal and mechanical properties.

In addition to its industrial applications, 1-(2-isocyanatopropan-2-yl)-4-methylbenzene has shown promise in biomedical applications. Studies have demonstrated its potential as a precursor for drug delivery systems, where its reactivity can be tuned to release therapeutic agents at specific rates. This opens up new avenues for personalized medicine and targeted drug delivery.

The synthesis of CAS No: 1226413-77-9 involves a multi-step process that ensures high purity and consistency. Modern techniques, such as catalytic hydrogenation and distillation, are employed to isolate the compound from reaction mixtures. These methods have been optimized based on recent advancements in green chemistry, reducing environmental impact while maintaining product quality.

The compound's stability under various conditions has been extensively studied, with findings indicating excellent resistance to oxidative degradation. This property makes it suitable for use in harsh environments, such as those encountered in marine applications or high-altitude aerospace systems.

In conclusion, 1-(2-isocyanatopropan-2-yl)-4-methylbenzene (CAS No: 1226413-77-9) stands out as a critical building block in modern chemistry, offering diverse applications across multiple sectors. Its reactivity, stability, and versatility continue to drive innovative research and development efforts, positioning it as a key compound for future technological advancements.